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molecular formula C11H10N2O2S B038076 Methyl 2-amino-5-phenyl-1,3-thiazole-4-carboxylate CAS No. 115174-39-5

Methyl 2-amino-5-phenyl-1,3-thiazole-4-carboxylate

Cat. No. B038076
CAS RN: 115174-39-5
M. Wt: 234.28 g/mol
InChI Key: FKNMSTRVGQEASS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08106215B2

Procedure details

prepared by reaction of 3-chloro-3-phenyl-2-oxo-propionic acid methyl ester with thiourea. LC-MS: tR=0.77 min; [M+H]+=235.
Name
3-chloro-3-phenyl-2-oxo-propionic acid methyl ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
thiourea
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2-Amino-5-phenyl-thiazole-4-carboxylic acid methyl ester

Identifiers

REACTION_CXSMILES
[CH3:1][O:2][C:3](=[O:14])[C:4](=O)[CH:5](Cl)[C:6]1[CH:11]=[CH:10][CH:9]=[CH:8][CH:7]=1.[NH2:15][C:16]([NH2:18])=[S:17]>>[CH3:1][O:2][C:3]([C:4]1[N:15]=[C:16]([NH2:18])[S:17][C:5]=1[C:6]1[CH:11]=[CH:10][CH:9]=[CH:8][CH:7]=1)=[O:14]

Inputs

Step One
Name
3-chloro-3-phenyl-2-oxo-propionic acid methyl ester
Quantity
0 (± 1) mol
Type
reactant
Smiles
COC(C(C(C1=CC=CC=C1)Cl)=O)=O
Name
thiourea
Quantity
0 (± 1) mol
Type
reactant
Smiles
NC(=S)N

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
2-Amino-5-phenyl-thiazole-4-carboxylic acid methyl ester
Type
Smiles
COC(=O)C=1N=C(SC1C1=CC=CC=C1)N

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.